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Compound of Interest

Methyl 2-amino-4,5-
Compound Name:

dimethylthiophene-3-carboxylate

Cat. No.: B448080

An In-depth Technical Guide to the Physicochemical Properties of Methyl 2-amino-4,5-
dimethylthiophene-3-carboxylate

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of a compound is fundamental. This guide provides a
detailed overview of Methyl 2-amino-4,5-dimethylthiophene-3-carboxylate, a member of the
2-aminothiophene class of compounds. These compounds are notable for their diverse
biological activities and serve as crucial intermediates in the synthesis of various
pharmaceuticals.[1][2][3]

Physicochemical Data Summary

The key physicochemical properties of Methyl 2-amino-4,5-dimethylthiophene-3-
carboxylate are summarized in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula CsH11NO2S PubChem CID 819623[4]
Molecular Weight 185.24 g/mol Calculated

Monoisotopic Mass 185.05106 Da PubChem CID 819623[4]
Boiling Point 287.8 °C at 760 mmHg Alfa Chemistry[5]

Flash Point 127.9 °C Alfa Chemistry[5]
Density 1.221 g/cm3 Alfa Chemistry[5]
Predicted XlogP 2.4 PubChem CID 819623[4]
Appearance Light yellow solid ChemicalBook

Experimental Protocols

A detailed understanding of the experimental procedures for the synthesis and characterization
of Methyl 2-amino-4,5-dimethylthiophene-3-carboxylate is crucial for its application in
research and development.

Synthesis via Gewald Reaction

The most common and efficient method for synthesizing 2-aminothiophenes is the Gewald
reaction.[1][6][7] This is a one-pot, multi-component reaction that involves the condensation of
a ketone or aldehyde with an a-cyanoester in the presence of elemental sulfur and a base.[6]

General Procedure for the Synthesis of Methyl 2-amino-4,5-dimethylthiophene-3-
carboxylate:

e Reaction Setup: In a single-necked flask, dissolve elemental sulfur powder (5.0 mmol) in
dimethylformamide (DMF) (1.5 mL).

o Addition of Reagents: Sequentially add methyl cyanoacetate (5.0 mmol) and morpholine (5.0
mmol). The solution will immediately turn a dark brown color.

e Addition of Ketone: Add 2-butanone (12.5 mmol) to the reaction mixture.
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Reaction Conditions: Stir the reaction mixture at 50 °C overnight.

Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute the
mixture with an appropriate amount of water and extract three times with ethyl acetate.

Purification: Combine the organic phases, wash with a saturated sodium chloride solution,
and dry over anhydrous magnesium sulfate. Remove the solvent by distillation under
reduced pressure to obtain the crude product.

Final Purification: Purify the crude product by column chromatography to yield the light
yellow solid target compound.

Characterization Methods

Standard analytical techniques are employed to confirm the identity and purity of the
synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectra provide
detailed information about the molecular structure of the compound. Spectral data for 2-
amino-4,5-dimethyl-thiophene-3-carboxylic acid methyl ester can be found in chemical
databases.[8]

Mass Spectrometry (MS): This technique is used to determine the molecular weight and
fragmentation pattern of the compound, confirming its elemental composition.

Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the functional groups present in
the molecule, such as the amino group, the ester carbonyl group, and the thiophene ring
vibrations.

Visualizations

To better illustrate the processes involved, the following diagrams have been generated using
the Graphviz DOT language.
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Caption: Workflow for the synthesis and purification of the target compound.
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Caption: Simplified mechanism of the Gewald aminothiophene synthesis.

Conclusion

This technical guide provides essential physicochemical data and detailed experimental
protocols for Methyl 2-amino-4,5-dimethylthiophene-3-carboxylate. The information
presented, including the structured data table and process visualizations, is intended to support
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researchers and scientists in the fields of medicinal chemistry and drug development in their
work with this versatile compound. The well-established Gewald reaction provides an efficient
route for its synthesis, and standard analytical methods can be used for its characterization.
The favorable physicochemical properties of 2-aminothiophene derivatives continue to make
them attractive scaffolds for the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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